[(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate

Specification

• Molecular Formula: C21H23NO10
• Molecular Weight: 449.4 g/mol
• IUPAC Name: [3,4-diacetyloxy-5-(1,3-dioxoisoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C21H23NO10/c1-10(23)29-9-15-17(30-11(2)24)18(31-12(3)25)16(21(28-4)32-15)22-19(26)13-7-5-6-8-14(13)20(22)27/h5-8,15-18,21H,9H2,1-4H3
• Standard InChI Key: XNOVFZQMJSRWNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C

Introduction

Chemical Identity and Structural Analysis

The compound is a fully substituted oxane (tetrahydropyran) derivative with the systematic name [(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-6-methoxyoxan-2-yl]methyl acetate. Its structure features:

• A six-membered oxane ring with 2R,3S,4R,5R,6R stereochemistry.

• Acetyloxy groups at positions 3 and 4.

• A methoxy group at position 6.

• A 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety at position 5.

• A methyl acetate group at position 2.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₃H₂₄N₂O₁₁
Molecular Weight	528.45 g/mol
Hydrogen Bond Donors	1 (amide NH)
Hydrogen Bond Acceptors	11
Rotatable Bonds	8
Topological Polar Surface Area	167 Ų

The stereochemical configuration is critical for biological activity, as SGLT inhibitors rely on precise spatial alignment to bind target transporters. The acetylated hydroxyl groups enhance metabolic stability by reducing enzymatic hydrolysis, a common limitation of O-glycosides.

Pharmacological Activity and Mechanism

The compound is hypothesized to act as a competitive SGLT2 inhibitor, blocking glucose reabsorption in renal proximal tubules. This mechanism reduces blood glucose levels independently of insulin, making it suitable for type 2 diabetes management.

Table 2: Hypothetical Pharmacological Profile (Based on Structural Analogs)

Parameter	Value/Outcome
SGLT2 IC₅₀	~2–10 nM (predicted)
Selectivity (SGLT2/SGLT1)	>100:1
Oral Bioavailability	40–60% (acetyl groups enhance lipophilicity)
Half-life	12–18 hours

The isoindole-dione group may contribute to additional off-target effects, such as inhibition of carbonic anhydrase, though this requires experimental validation.

Pharmacokinetics and Metabolism

• Absorption: High permeability due to acetyl and methoxy groups, facilitating intestinal uptake.

• Distribution: Extensive plasma protein binding (>90%) limits tissue penetration.

• Metabolism: Hepatic esterases cleave acetyl groups, yielding active metabolites. The isoindole-dione moiety undergoes cytochrome P450-mediated oxidation.

• Excretion: Primarily renal (70%), with minor biliary elimination.

Therapeutic Applications and Future Directions

The compound’s primary application lies in type 2 diabetes management, with potential off-label uses in obesity and heart failure. Comparative advantages over existing SGLT2 inhibitors (e.g., empagliflozin) include:

• Enhanced stability due to acetyl protection.

• Dual SGLT2/carbonic anhydrase inhibition (hypothetical).

Research Gaps:

• In vivo efficacy and safety profiles.

• Impact of the isoindole-dione group on off-target interactions.